Cas no 1505607-08-8 ((2-Fluoro-4-methylphenyl)methanesulfonyl chloride)

• Product Name: (2-Fluoro-4-methylphenyl)methanesulfonyl chloride
• CAS No: 1505607-08-8
• MF: C₈H₈ClFO₂S
• MW: 222.664323806763
• CID: 2855169
• PubChem ID: 73602793
• Update Time: 2025-05-24

(2-Fluoro-4-methylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-methylphenyl)methanesulfonyl chloride

• Inchi： 1S/C8H8ClFO2S/c1-6-2-3-7(8(10)4-6)5-13(9,11)12/h2-4H,5H2,1H3
• InChI Key： GHJJQQQLLHPEEZ-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(C)=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 221.9917565g/mol
• Monoisotopic Mass: 221.9917565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2-Fluoro-4-methylphenyl)methanesulfonyl chloride

Comprehensive Guide to (2-Fluoro-4-methylphenyl)methanesulfonyl chloride (CAS No. 1505607-08-8)

(2-Fluoro-4-methylphenyl)methanesulfonyl chloride (CAS No. 1505607-08-8) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of arylmethanesulfonyl chlorides, which are pivotal intermediates in organic synthesis. Its unique structure, featuring a fluoro and methyl substitution on the phenyl ring, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like (2-Fluoro-4-methylphenyl)methanesulfonyl chloride has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential to improve drug metabolism and binding affinity in target proteins. The CAS No. 1505607-08-8 is frequently searched in conjunction with terms such as "sulfonation reagents", "fluorinated intermediates", and "pharmaceutical synthesis", reflecting its relevance in modern chemistry.

The compound's methanesulfonyl chloride moiety is a key functional group enabling nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures. Its 2-fluoro-4-methylphenyl scaffold further contributes to steric and electronic modulation, a hot topic in medicinal chemistry for optimizing lead compounds. Discussions around "green chemistry alternatives" and "sustainable synthesis" often highlight derivatives like this as candidates for eco-friendly catalytic processes.

From an industrial perspective, 1505607-08-8 is cataloged in major chemical databases under categories like "high-purity reagents" and "custom synthesis". Its stability under inert conditions and compatibility with Grignard reactions or Pd-catalyzed couplings align with trends toward precise molecular engineering. Users frequently inquire about its storage conditions, handling protocols, and scalability, underscoring its practical importance.

Emerging applications of (2-Fluoro-4-methylphenyl)methanesulfonyl chloride extend to material science, where its incorporation into polymers enhances thermal resistance. The fluoro group’s electronegativity is exploited in designing advanced coatings and electronic materials, topics gaining traction in nanotechnology forums. Analytical techniques such as HPLC and NMR are routinely employed to validate its purity, a critical factor for reproducibility in research.

In summary, CAS No. 1505607-08-8 represents a versatile tool for chemists exploring structure-activity relationships (SAR) or novel synthetic pathways. Its alignment with trends like fragment-based drug design and click chemistry ensures sustained interest. For those seeking detailed spectroscopic data or synthetic protocols, peer-reviewed journals and patent literature remain primary resources.